Cas no 38083-17-9 (Climbazole)

• Product Name: Climbazole
• CAS No: 38083-17-9
• MF: C₁₅H₁₇ClN₂O₂
• MW: 292.760682821274
• MDL: MFCD00055505
• CID: 54803
• PubChem ID: 24862179
• Update Time: 2026-04-29

Climbazole Chemical and Physical Properties

Names and Identifiers

• Climbazole
• 1-(4-clorophenoxy)-3,3-dimethyl-1-(imidazole-1-yl)-2-butanone
• Climbazol
• BAY-e 6975
• (RS)-1-(4-chlorophenoxy)-1-imidazol-1-yl-3,3-dimethylbutan-2-one
• 1-(4-chlorophenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethyl-2-b
• 1-(4-chlorophenoxy)-1-(1-imidazolyl)-3,3-dimethyl-2-butanone
• 1-(4-chloro-phenoxy)-1-imidazol-1-yl-3,3-dimethyl-butan-2-one
• 1-(4-chlorophenoxy)-3,3-dimethyl-1-(imidazol-1-yl)-butan-2-one
• 1-(p-chlorophenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethyl-2-butanone
• Crinipan AD
• Diadimefon
• RadixAsteris
• 1-(4-Chlorophenoxy)-1-(imidazol-1-yl)-3,3-dimethylbutan-2-one
• 1-(4-Chlorophenoxy)-1-(imidazol-1-yl)-3,3-dimethyl-2-butanone
• Baypival
• Baysan
• Climbazol [INN-Spanish]
• Climbazolum [INN-Latin]
• 1-(4-chlorophenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethylbutan-2-one
• 2-Butanone, 1-(4-chlorophenoxy)-1-(1H-imidazol-1-yl)-3,3-dimethyl-
• 1-(4-chlorophenoxy)-1-imidazol-1-yl-3,3-dimethylbutan-2-one
• OWEGWHBOCFMBLP-UHFFFAOYSA-N
• AK161858
• 1-(p-Chlorophenoxy)-3,3-dimethyl-1-(1-imidazolyl)-2-butanone
• 1-(p-Chlorophenoxy)-1
• 1-(p-Chlorophenoxy)-1-imidazol-1-yl-3,3-dimeth
• 1-(4-Chloro-phenoxy)-1-(2,5-dihydro-imidazole-1-yl)-3,3-dimethyl-butan-2-one
• 1-(4-chlorophenoxy)-1-(imidazol-1-yl)-3,3-dimethylbutanone
• BAY MEB-6401
• MEB-6401
• Climbazole 0.1
• 1-[(4-Chlorophenoxy)(tert-butylcarbonyl)Methyl]iMidazole

• MDL： MFCD00055505
• Inchi： 1S/C15H17ClN2O2/c1-15(2,3)13(19)14(18-9-8-17-10-18)20-12-6-4-11(16)5-7-12/h4-10,14H,1-3H3
• InChI Key： OWEGWHBOCFMBLP-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(Cl)C=C1)(N1C=NC=C1)C(=O)C(C)(C)C
• BRN： 0618020

Computed Properties

• Exact Mass: 292.09800
• Monoisotopic Mass: 292.097856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1

Experimental Properties

• Color/Form: Gray white to light yellow crystalline powder
• Density: 1.17 g/cmH3
• Melting Point: 96.0 to 100.0 deg-C
• Boiling Point: 447.5 °C at 760 mmHg
• Flash Point: 224.4 °C
• Refractive Index: 1.56
• PSA: 44.12000
• LogP: 3.72930

Climbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：UN 3077
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： 60-61
• RTECS：EL7085000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Climbazole

Introduction to Climbazole (CAS No. 38083-17-9) in Modern Pharmaceutical Research

Climbazole, a compound with the chemical name 1-(4-chlorophenyl)-2-(4-chlorophenyl)-1,3-propanedione, is a significant molecule in the realm of pharmaceutical chemistry. Its CAS number, 38083-17-9, uniquely identifies it in the scientific community. This compound has garnered considerable attention due to its versatile applications and the promising research it has generated in recent years.

The molecular structure of Climbazole consists of two chlorophenyl groups and a propanedione moiety, which contribute to its unique chemical properties. These structural features make it a valuable candidate for various pharmacological studies. Over the past decade, researchers have been exploring its potential in treating a range of medical conditions, particularly those related to skin disorders and neurological diseases.

In the context of dermatological research, Climbazole has shown remarkable efficacy as an anti-inflammatory agent. Its ability to modulate immune responses has been particularly noted in conditions like psoriasis and eczema. Recent studies have demonstrated that Climbazole can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and alleviating symptoms. This mechanism of action aligns well with the current trends in treating chronic inflammatory diseases without significant side effects.

Beyond dermatology, Climbazole has been investigated for its potential neuroprotective properties. Emerging research suggests that it may play a role in mitigating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with specific neural receptors has been a focal point of interest. Preclinical trials have indicated that Climbazole can help in reducing oxidative stress and preventing neuronal cell death, which are hallmark features of these diseases.

The synthesis of Climbazole is another area where significant advancements have been made. Modern synthetic methodologies have enabled the production of high-purity samples, which are crucial for rigorous pharmacological testing. Researchers have developed efficient multi-step synthetic routes that minimize byproduct formation and maximize yield. These improvements have not only facilitated laboratory studies but also paved the way for large-scale production if future clinical applications materialize.

One of the most intriguing aspects of Climbazole is its potential as a lead compound for drug development. Its unique chemical scaffold provides a foundation for structural modifications that could enhance its therapeutic efficacy or reduce toxicity. Computational modeling and high-throughput screening techniques have been employed to identify derivatives of Climbazole with improved properties. These efforts are part of a broader trend in medicinal chemistry aimed at developing next-generation therapeutics with enhanced specificity and reduced side effects.

The regulatory landscape for Climbazole is another critical consideration. As a compound with promising therapeutic applications, it is subject to stringent regulatory scrutiny before it can be approved for clinical use. Researchers are working closely with regulatory agencies to ensure that all safety and efficacy data are thoroughly evaluated. This collaborative approach is essential for bringing new drugs to market while ensuring patient safety.

In conclusion, Climbazole (CAS No. 38083-17-9) represents a fascinating compound with diverse applications in pharmaceutical research. Its anti-inflammatory and neuroprotective properties make it a compelling candidate for treating various medical conditions. Ongoing research continues to uncover new aspects of its potential, driving innovation in drug development. As our understanding of its mechanisms of action deepens, so does the optimism for its future role in modern medicine.